Cas no 476281-11-5 (N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide)

• Product Name: N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide
• CAS No: 476281-11-5
• MF: C₂₄H₃₀N₂O₂
• MW: 378.507206439972
• CID: 6588573
• PubChem ID: 4181428
• Update Time: 2025-07-02

N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide
• N,N-(naphthalene-2,3-diyl)dicyclohexanecarboxamide
• Cyclohexanecarboxamide, N,N'-2,3-naphthalenediylbis-
• Oprea1_424558
• N-[3-(cyclohexanecarbonylamino)naphthalen-2-yl]cyclohexanecarboxamide
• N,N'-(naphthalene-2,3-diyl)dicyclohexanecarboxamide
• AKOS024575684
• F0327-0126
• 476281-11-5

• Inchi： 1S/C24H30N2O2/c27-23(17-9-3-1-4-10-17)25-21-15-19-13-7-8-14-20(19)16-22(21)26-24(28)18-11-5-2-6-12-18/h7-8,13-18H,1-6,9-12H2,(H,25,27)(H,26,28)
• InChI Key： OCAOUSUVHVDTOK-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(NC(C2CCCCC2)=O)=C1NC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 378.230728204g/mol
• Monoisotopic Mass: 378.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 651.7±38.0 °C(Predicted)
• pka: 14.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide

Professional Introduction to N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide (CAS No. 476281-11-5)

N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide, with the CAS number 476281-11-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both cyclohexane and naphthalene moieties linked through an amide bond. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and molecular medicine.

The structural motif of N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide is particularly intriguing due to the confluence of cyclohexyl and naphthalene units. The cyclohexane ring, known for its stability and versatility in biological systems, provides a scaffold that can interact favorably with biological targets. Meanwhile, the naphthalene ring, with its aromaticity and electron-rich nature, offers opportunities for hydrogen bonding and π-stacking interactions, which are crucial for the design of high-affinity ligands.

In recent years, there has been a surge in research focused on developing novel molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide has emerged as a promising candidate in this context due to its unique structural features. Studies have demonstrated that this compound can exhibit potent binding interactions with specific protein targets, making it a valuable scaffold for the development of small-molecule inhibitors.

One of the most compelling aspects of N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide is its potential as a tool for investigating the structure-activity relationships (SAR) in drug design. By systematically modifying various parts of its molecular structure, researchers can gain insights into how different functional groups influence binding affinity and selectivity. This approach has been instrumental in optimizing lead compounds for clinical development.

The synthesis of N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide presents a formidable challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions, asymmetric hydrogenation, and protecting group strategies have played pivotal roles in enabling the efficient synthesis of this compound.

Recent studies have highlighted the therapeutic potential of N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide in modulating enzymatic activity associated with disease pathways. For instance, research has shown that this compound can inhibit the activity of specific kinases involved in cancer progression. Additionally, its ability to interact with transcription factors has been explored as a means to regulate gene expression in target cells.

The pharmacokinetic properties of N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide are another area of active investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to unravel these aspects, providing valuable data for future clinical trials.

In conclusion, N-(3-cyclohexaneamidonaphthalen-2-yl)cyclohexanecarboxamide (CAS No. 476281-11-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset for drug discovery efforts aimed at addressing some of the most pressing medical challenges today. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.